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Cat. No.: B080173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of niobium
aluminide (NbAl₃), an intermetallic compound, in the demanding environment of fusion

reactors. Niobium aluminide is a candidate material for structural components due to its high

melting point, low density, and good high-temperature strength. However, challenges related to

its low-temperature brittleness, oxidation resistance, and the effects of neutron irradiation must

be carefully considered. These notes, supplemented with detailed experimental protocols, aim

to guide researchers in the evaluation and potential development of NbAl₃ for fusion

applications.

Potential Applications in Fusion Reactors
Niobium aluminide is being considered for several critical components within a fusion reactor,

primarily where high temperatures and structural integrity are paramount.

First Wall and Blanket Structures: The first wall is the initial barrier facing the hot plasma,

while the blanket is responsible for heat extraction and, in future reactors, tritium breeding.

NbAl₃'s high melting point and strength at elevated temperatures make it a candidate for

these structural elements. However, its performance is highly dependent on the development

of protective coatings to prevent oxidation and corrosion from coolants.

Divertor Components: The divertor handles the highest heat and particle fluxes in the

reactor. While tungsten is the primary plasma-facing material, NbAl₃ could potentially be
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used in the underlying structural components where temperatures are still extreme.

High-Temperature Heat Exchangers: In some fusion power plant designs, high-temperature

heat exchangers are required to transfer heat from the primary coolant to a secondary power

cycle. The high-temperature strength of NbAl₃ is advantageous in this context.

Material Properties of Niobium Aluminide
A summary of the key physical and mechanical properties of niobium aluminide is presented

below. It is important to note that experimental data, particularly for mechanical properties

under fusion-relevant conditions, is limited.

Table 1: Physical and Mechanical Properties of Niobium Aluminide (NbAl₃)
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Property Value Notes

Physical Properties

Crystal Structure Tetragonal (DO₂₂)

The complex crystal structure

contributes to its brittleness at

low temperatures.

Density 4.54 g/cm³

Low density is advantageous

for reducing structural weight

and thermal stresses.

Melting Point ~1680 °C

High melting point allows for

operation at elevated

temperatures.

Thermal Conductivity Data not readily available

Expected to be lower than

pure metals, which can impact

heat removal efficiency.

Mechanical Properties

Young's Modulus (RT) ~210 GPa

Tensile Strength (RT) Data not readily available

Generally exhibits brittle

fracture at room temperature

with low tensile strength.

Tensile Strength (1000°C) Data not readily available

Strength is expected to be

significantly higher than

conventional alloys at this

temperature, but specific data

is scarce.

Ductility (RT) <1%

Very low room temperature

ductility is a major challenge

for fabrication and structural

integrity.

Fracture Toughness (RT) 2-3 MPa√m

Low fracture toughness

indicates a high susceptibility

to fracture from small defects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutron Irradiation

Neutron Activation Low

Niobium has a low thermal

neutron capture cross-section,

which is beneficial for reducing

long-term radioactivity.[1]

Irradiation Effects
Data not readily available for

NbAl₃

Expected to cause hardening

and embrittlement, similar to

other materials. The extent of

these effects on NbAl₃ needs

to be experimentally

determined. For example,

neutron irradiation of FeCrAl

alloys leads to significant

hardening at lower

temperatures.[2] Data on

vanadium alloys shows that

helium pre-implantation can

affect the yield stress after

irradiation.[3]

Experimental Protocols
High-Temperature Tensile Testing of Niobium Aluminide
This protocol is based on the general principles outlined in ASTM E21, "Standard Test Methods

for Elevated Temperature Tension Tests of Metallic Materials."[4][5]

Objective: To determine the tensile properties (yield strength, ultimate tensile strength,

elongation, and reduction of area) of NbAl₃ at temperatures relevant to fusion reactor operation

(e.g., 800°C - 1200°C).

Materials and Equipment:

Tensile testing machine with a high-temperature furnace capable of reaching at least

1200°C.
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High-temperature extensometer.

NbAl₃ test specimens, fabricated to ASTM E8 specifications (dog-bone shape). Due to the

brittle nature of NbAl₃, careful machining and surface finishing are critical to avoid

introducing surface flaws.

Inert gas supply (e.g., high-purity Argon) to prevent oxidation during testing.

Procedure:

Specimen Preparation: Machine NbAl₃ specimens to the required dimensions. Conduct a

thorough inspection for any surface defects.

System Setup:

Mount the specimen in the grips of the tensile testing machine, ensuring proper alignment

to minimize bending stresses.

Attach the high-temperature extensometer to the gauge section of the specimen.

Position the furnace around the specimen.

Purge the furnace with inert gas and maintain a slight positive pressure throughout the

test.

Heating: Heat the specimen to the desired test temperature at a controlled rate. Allow the

temperature to stabilize for at least 30 minutes before starting the test.

Tensile Test:

Apply a tensile load at a constant strain rate.

Continuously record the load and extension data.

Data Analysis:

Plot the stress-strain curve.
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Determine the yield strength (0.2% offset method), ultimate tensile strength, elongation,

and reduction of area.

High-Temperature Creep Testing of Niobium Aluminide
This protocol is based on the general principles outlined in ASTM E139, "Standard Test

Methods for Conducting Creep, Creep-Rupture, and Stress-Rupture Tests of Metallic

Materials."[6][7]

Objective: To evaluate the long-term deformation (creep) behavior of NbAl₃ under constant

stress at high temperatures.

Materials and Equipment:

Creep testing machine with a high-temperature furnace.

High-temperature extensometer with high resolution.

NbAl₃ test specimens.

Inert gas supply.

Procedure:

Specimen Preparation and Setup: Follow the same procedure as for high-temperature

tensile testing.

Heating: Heat the specimen to the test temperature and allow it to stabilize.

Load Application: Apply a constant tensile load to the specimen.

Data Acquisition: Record the strain as a function of time. The test can be run for a

predetermined duration or until rupture.

Data Analysis:

Plot the creep curve (strain vs. time).

Determine the three stages of creep: primary, secondary (steady-state), and tertiary.
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Calculate the minimum creep rate (in the secondary stage).

If the test is run to failure, determine the time to rupture and the rupture elongation.

Post-Irradiation Examination (PIE) of Niobium Aluminide
This protocol outlines a general workflow for the examination of NbAl₃ after neutron irradiation.

Specific procedures will depend on the available hot cell facilities.[8][9][10]

Objective: To characterize the effects of neutron irradiation on the microstructure and

mechanical properties of NbAl₃.

Procedure:

Handling in Hot Cell: All operations must be performed in a shielded hot cell due to the

radioactivity of the irradiated material.

Non-Destructive Examination:

Visual Inspection: Use remote cameras and periscopes to document any changes in the

specimen's appearance, such as swelling, cracking, or surface discoloration.

Dimensional Metrology: Measure the dimensions of the specimen to quantify any swelling.

Gamma Scanning: To map the distribution of radioactive isotopes.

Destructive Examination:

Sectioning: Cut the specimen to prepare samples for microstructural analysis and

mechanical testing.

Microscopy:

Optical Microscopy: To observe the overall microstructure, including grain size and any

large-scale defects.

Scanning Electron Microscopy (SEM): For higher magnification imaging of fracture

surfaces and microstructural features.
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Transmission Electron Microscopy (TEM): To characterize irradiation-induced defects

such as dislocation loops and voids.

Mechanical Testing:

Microhardness Testing: To assess changes in hardness due to irradiation.

Tensile Testing: To measure changes in strength and ductility (requires specialized in-

cell testing equipment).
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Phase 1: Initial Screening

Phase 2: Experimental Characterization
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Caption: Workflow for qualifying niobium aluminide for fusion applications.
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High-Temperature Tensile Test Protocol
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Caption: Protocol for high-temperature tensile testing of NbAl₃.
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Non-Destructive Examination

Destructive Examination
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Caption: Workflow for post-irradiation examination of niobium aluminide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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